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Compound of Interest

Compound Name: 9-Anthraldoxime
CAS No.: 1942-19-4
Cat. No.: B1179985
Get Quote
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Executive Technical Summary

9-Anthraldoxime (9-Anthracenecarboxaldehyde oxime) is a functionalized polycyclic aromatic
hydrocarbon (PAH) widely utilized as a derivatizing agent for carbonyl detection, a fluorophore
precursor, and a synthetic intermediate for isoxazoles.[1][2][3] While sharing the carcinogenic
potential common to anthracene derivatives, its oxime moiety introduces specific thermal and
chemical instabilities—namely, the potential for Beckmann rearrangement and dehydration to
nitriles under acidic or thermal stress. This guide integrates photophysical handling
requirements with toxicological controls to ensure data integrity and operator safety.

Part 1: Physicochemical Profile & Identification

The following data establishes the baseline for identification and risk assessment.
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Parameter

Technical Specification

Chemical Name

9-Anthraldoxime (9-Anthracenecarboxaldehyde

oxime)
CAS Number 34810-13-4
Molecular Formula C15H11NO
Molecular Weight 221.25 g/mol

Physical State

Yellow to greenish-yellow crystalline solid

Melting Point

162-164 °C (lit.)[1][4]

Solubility

Soluble in DMSO, DMF, Chloroform; sparingly
soluble in water.

Fluorescence

Strong blue/green emission; highly sensitive to

guenching by O2.

Part 2: Toxicology & Hazard Assessment
GHS Classification & Structural Alerts

Signal Word:WARNING

Hazard Class Code Description
Skin Irritation H315 Causes skin irritation.
o Causes serious eye irritation.
Eye Irritation H319
[5]
May cause respiratory
STOT-SE H335

irritation.[6]

Mechanism of Toxicity

« Intercalation Potential: As a planar tricyclic aromatic system, the anthracene core can

intercalate into DNA base pairs. While 9-anthraldoxime is not explicitly classified as a
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mutagen in all jurisdictions, it should be handled with the same rigor as known DNA
intercalators (e.g., ethidium bromide).

e Metabolic Activation: In vivo metabolism of anthracene derivatives often involves epoxidation
by cytochrome P450, leading to reactive intermediates that can form DNA adducts.

o Oxime Hydrolysis: Upon ingestion or contact with strong acids, the oxime group can
hydrolyze to release hydroxylamine (a known mutagen/hematotoxin) and the parent
aldehyde.

Part 3: Engineering Controls & PPE
Hierarchy of Controls

To mitigate the risks of inhalation and dermal contact, the following engineering controls are
non-negotiable:

e Primary Containment: All weighing and open-vessel manipulations must occur within a Class
Il Biosafety Cabinet or a Chemical Fume Hood with a face velocity of 0.5 m/s.

o Light Exclusion: Due to the [4+4] photocycloaddition risk (photodimerization), the workspace
must be equipped with amber UV-blocking filters or low-actinic (red/yellow) lighting.

Personal Protective Equipment (PPE) Matrix

» Hand Protection: Double-gloving is required.
o Inner Layer: Latex or Nitrile (4 mil).

o Quter Layer: Nitrile (minimum 5 mil) or Neoprene. Reasoning: Anthracene derivatives are
lipophilic and can permeate thin latex rapidly.

o Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shields are recommended
during synthesis scale-up (>5g).

o Respiratory: If working outside a hood (not recommended), a full-face respirator with
P100/QV cartridges is mandatory.
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Part 4: Operational Handling & Synthesis Protocols
The "Amber Protocol" (Light Sensitivity)

Anthracene derivatives undergo photodimerization upon exposure to UV/visible light (300—400
nm). This reaction is reversible but alters the concentration and solubility of the reagent,
leading to erroneous experimental data.

Protocol:
» Wrap all reaction vessels, columns, and storage vials in aluminum foil.
o Use amber glassware (borosilicate Class A) for all stock solutions.

 Validation: If a solution turns cloudy or precipitates a white solid (the dianthracene dimer)
upon light exposure, the reagent is compromised.
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Figure 1: Operational workflow for handling 9-Anthraldoxime to prevent degradation and

exposure.

Reaction Safety (Thermal Instability)

Oximes are precursors to nitriles via dehydration. This reaction is often exothermic.

o Caution: Avoid heating 9-anthraldoxime above 100°C in closed systems without pressure

relief.

e Incompatibility: Do not mix with strong oxidizing agents (e.g., KMnQOa, CrOs) or strong Lewis
acids (e.g., TiCla) unless part of a controlled synthesis, as this can trigger rapid Beckmann
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rearrangement or violent decomposition.

Part 5: Degradation Pathways & Reactivity

Understanding the degradation pathways is crucial for troubleshooting low yields or impurity
profiles.

9-Anthraldoxime
(Active Reagent)
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Figure 2: Primary degradation pathways. Photodimerization is the most common cause of
reagent failure.

Part 6: Emergency Response & Waste Disposal
Spill Management

o Evacuate: Clear the immediate area of non-essential personnel.
e PPE: Don full-face respirator and double gloves.
o Neutralization: 9-Anthraldoxime is not corrosive, so neutralization is not chemical.

e Cleanup: Use a wet-wipe method or a HEPA-filtered vacuum. Do not dry sweep, as this
generates hazardous dust.

» Decontamination: Clean surface with ethanol followed by soapy water. Verify cleanup with a
UV lamp (365 nm)—any remaining residue will fluoresce blue/green.
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Disposal

» Classification: Hazardous Organic Waste (Halogen-free).

e Segregation: Do not mix with oxidizing acid waste (Nitric/Chromic) to prevent NOx or HCN
generation.

e Labeling: Clearly label as "Toxic Solid: Anthracene Derivative."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling Precautions for
9-Anthraldoxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179985/docs#technical-guide-safety-and-handling-
precautions-for-9-anthraldoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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